Cas no 933702-47-7 (3-(4-methylpyrimidin-5-yl)propanoic acid)

• Product Name: 3-(4-methylpyrimidin-5-yl)propanoic acid
• CAS No: 933702-47-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5289607
• PubChem ID: 82414331
• Update Time: 2026-03-09

3-(4-methylpyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methyl-pyrimidin-5-yl)-propionic acid
• 5-Pyrimidinepropanoic acid, 4-methyl-
• 3-(4-methylpyrimidin-5-yl)propanoic acid

• Inchi： 1S/C8H10N2O2/c1-6-7(2-3-8(11)12)4-9-5-10-6/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： HWGYCGGHROZNDB-UHFFFAOYSA-N
• SMILES： C1=NC=C(CCC(O)=O)C(C)=N1

Additional information on 3-(4-methylpyrimidin-5-yl)propanoic acid

3-(4-Methylpyrimidin-5-yl)Propanoic Acid (CAS No. 933702-47-7)

3-(4-Methylpyrimidin-5-yl)Propanoic Acid, also known by its CAS registry number 933702-47-7, is a biologically active compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse pharmacological activities. The molecule consists of a pyrimidine ring substituted with a methyl group at the 4-position and a propanoic acid moiety attached at the 5-position. This unique structural arrangement contributes to its intriguing chemical properties and biological functions.

Recent advancements in chemical synthesis have enabled researchers to explore novel methods for the preparation of 3-(4-Methylpyrimidin-5-yl)Propanoic Acid. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been successfully implemented in both academic and industrial settings, paving the way for large-scale production of this compound.

The pharmacological profile of 933702-47-7 has been extensively investigated in recent years. Studies have demonstrated its potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of therapeutic agents targeting chronic inflammatory diseases. Additionally, research has highlighted its ability to modulate key signaling pathways involved in cellular proliferation and apoptosis, suggesting its potential application in oncology.

In terms of bioavailability, 3-(4-Methylpyrimidin-5-yl)Propanoic Acid exhibits favorable absorption characteristics when administered orally. Preclinical studies have shown that it achieves optimal plasma concentrations with minimal systemic toxicity, indicating its suitability for chronic therapeutic regimens. Furthermore, its metabolic stability has been evaluated using in vitro models, revealing that it undergoes minimal phase I metabolism, which enhances its bioavailability.

The structural versatility of 933702-47-7 has also inspired researchers to explore its potential as a scaffold for drug discovery. By modifying the substituents on the pyrimidine ring or the propanoic acid chain, chemists can generate a library of analogs with enhanced pharmacokinetic profiles or improved efficacy against specific targets. This approach has already yielded several promising leads that are currently under preclinical evaluation.

From an environmental standpoint, the synthesis and disposal of 3-(4-Methylpyrimidin-5-yl)Propanoic Acid have been optimized to minimize ecological impact. Green chemistry principles have been incorporated into its manufacturing processes, ensuring that waste generation and energy consumption are kept to a minimum. These efforts align with global initiatives aimed at promoting sustainable pharmaceutical development.

In conclusion, 933702-47-7, or 3-(4-Methylpyrimidin-5-ylium)Propanoic Acid, represents a compelling example of how modern chemical innovation can yield compounds with multifaceted biological activities and practical applications. With ongoing research focusing on its therapeutic potential and environmental compatibility, this compound is poised to make significant contributions to the field of medicinal chemistry in the coming years.